N-(tert-Butoxycarbonyl)aniline-13C6
N-(tert-Butoxycarbonyl)aniline-13C6
Brand Name:
Vulcanchem
CAS No.:
176850-21-8
VCID:
VC21164300
InChI:
InChI=1S/C11H15NO2/c1-11(2,3)14-10(13)12-9-7-5-4-6-8-9/h4-8H,1-3H3,(H,12,13)/i4+1,5+1,6+1,7+1,8+1,9+1
SMILES:
CC(C)(C)OC(=O)NC1=CC=CC=C1
Molecular Formula:
C11H15NO2
Molecular Weight:
199.2 g/mol
N-(tert-Butoxycarbonyl)aniline-13C6
CAS No.: 176850-21-8
Cat. No.: VC21164300
Molecular Formula: C11H15NO2
Molecular Weight: 199.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 176850-21-8 |
|---|---|
| Molecular Formula | C11H15NO2 |
| Molecular Weight | 199.2 g/mol |
| IUPAC Name | tert-butyl N-((1,2,3,4,5,6-13C6)cyclohexatrienyl)carbamate |
| Standard InChI | InChI=1S/C11H15NO2/c1-11(2,3)14-10(13)12-9-7-5-4-6-8-9/h4-8H,1-3H3,(H,12,13)/i4+1,5+1,6+1,7+1,8+1,9+1 |
| Standard InChI Key | KZZHPWMVEVZEFG-VFESMUGCSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[13C]1=[13CH][13CH]=[13CH][13CH]=[13CH]1 |
| SMILES | CC(C)(C)OC(=O)NC1=CC=CC=C1 |
| Canonical SMILES | CC(C)(C)OC(=O)NC1=CC=CC=C1 |
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